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Compound of Interest

Compound Name: 1-Butyl-2-methylindole

Cat. No.: B1274270

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Butyl-2-methylindole is an alkylated indole derivative that serves as a versatile building
block in organic synthesis and various industrial applications. Its unique structure, featuring a
butyl group at the nitrogen (N-1) position and a methyl group at the C-2 position of the indole
ring, imparts specific physicochemical properties that make it a valuable intermediate. This
compound is utilized in the development of pharmaceuticals, particularly in targeting
neurological disorders, as well as in the creation of advanced materials like polymers and
coatings.[1] Furthermore, it finds application as a fragrance ingredient and in the formulation of
agrochemicals.[1] This guide provides a comprehensive overview of the core physical and
chemical properties of 1-Butyl-2-methylindole, detailed experimental protocols for its
synthesis and analysis, and logical diagrams to illustrate its structure and preparation workflow.

Physical and Chemical Properties

1-Butyl-2-methylindole is typically a light yellow, oil-like liquid under standard conditions.[1][2]
The presence of the non-polar butyl chain and the aromatic indole core dictates its solubility,
rendering it generally insoluble in water but soluble in common organic solvents like ethanol
and ether, a characteristic shared with similar alkylated indoles.[3]
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Property Value Source(s)

CAS Number 42951-35-9 [1112]

Molecular Formula CizH17N [1]

Molecular Weight 187.28 g/mol [1]
Light yellow liquid / Oil-like

Appearance . [1][2]
liquid

N ] 127-133 °C at 5 mmHQg306.3

Boiling Point [1112]
°C at 760 mmHg

Density 0.96 g/cm?3 [2]

Flash Point 139.1 °C [2]

Purity > 98% (by GC) [1]

Storage Conditions

Store at 0-8 °C

[1]

Chemical Structure and Spectroscopic Data

The structure of 1-Butyl-2-methylindole consists of a bicyclic indole core, which is an aromatic
heterocycle containing a benzene ring fused to a pyrrole ring. A methyl group is attached at the
second position (C2) of the indole ring, and a butyl group is attached to the nitrogen atom (N1).
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Synthesis Workflow for 1-Butyl-2-methylindole
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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